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Compound of Interest

Compound Name: Hdac-IN-58

Cat. No.: B12385239

Essential Safety and Handling Guide for Hdac-IN-58

Disclaimer: A specific Safety Data Sheet (SDS) for Hdac-IN-58 was not located. This guide is
based on general safety protocols for handling potent, research-grade chemical compounds
and information available for other Histone Deacetylase (HDAC) inhibitors. Researchers must
consult their institution's safety office and perform a risk assessment before handling this
compound.

Immediate Safety Information

Hdac-IN-58 is a research chemical and should be handled with caution.[1] Assume the
compound is harmful if swallowed, inhaled, or absorbed through the skin. HDAC inhibitors as a
class can have potent biological effects.[2][3][4][5] Appropriate personal protective equipment
(PPE) is mandatory to minimize exposure.[6]

Personal Protective Equipment (PPE)

The following table outlines the recommended PPE for handling Hdac-IN-58. This is based on
a standard "Level C" protection protocol, suitable for known hazardous chemicals where the
concentration and type of airborne substance are not expected to be high.[7][8]
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Personal Protective o
Body Part _ Standard/Specification
Equipment

Double-layered chemical- )
Hands ] o ASTM F739 or equivalent
resistant gloves (e.g., nitrile).

ANSI Z87.1 compliant safety
Eyes glasses with side shields or ANSI Z87.1-2010 or newer

chemical splash goggles.

Face shield (in addition to
Face goggles) if there is a splash ANSI Z87.1-2010 or newer
hazard.

A fully buttoned lab coat. A
chemical-resistant apron or

Body disposable gown is N/A
recommended for larger

quantities.

Use in a certified chemical
fume hood. If weighing or
handling powder outside of a
Respiratory hood, a NIOSH-approved NIOSH-approved
respirator (e.g., N95 or higher)
may be necessary based on

risk assessment.

Operational and Disposal Plans
Handling and Storage

Preparation and Handling Workflow:

All handling of Hdac-IN-58, especially in its powdered form, should occur within a certified
chemical fume hood to prevent inhalation.

o Preparation: Before starting, ensure the fume hood is operational and the work area is clean
and uncluttered. Assemble all necessary equipment and reagents.
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» Weighing: Weigh the compound on an analytical balance inside the fume hood or a
ventilated balance enclosure.

e Solubilization: If preparing a solution, add the solvent to the powdered compound slowly to
avoid splashing. The compound is soluble in DMSO.[9]

» Storage: Store Hdac-IN-58 powder at -20°C for long-term stability.[1] Solutions in DMSO can
be stored at -80°C for up to six months.[1] Keep the container tightly sealed.
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Caption: Workflow for Safe Handling of Hdac-IN-58.
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Disposal Plan

All waste materials contaminated with Hdac-IN-58 must be treated as hazardous chemical

waste.

Solid Waste: Contaminated items such as gloves, disposable lab coats, and weigh papers
should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions or contaminated solvents should be collected in a separate,
sealed, and labeled hazardous waste container. Do not pour chemical waste down the drain.

Disposal: Arrange for pickup and disposal by your institution's certified hazardous waste
management provider. Follow all local, state, and federal regulations for chemical waste
disposal.

Emergency Procedures
Spills

In the event of a spill, evacuate the immediate area and follow these steps:
Alert Personnel: Notify others in the lab and your supervisor immediately.

Assess the Spill: For a small spill within a fume hood, you may proceed with cleanup if you
are trained and have the proper equipment. For a large spill or a spill outside of a fume hood,
evacuate and call your institution's emergency response team.

Cleanup (Small Spill in Fume Hood):

[e]

Ensure you are wearing appropriate PPE, including double gloves, a lab coat, and eye
protection.

[e]

Cover the spill with an absorbent material (e.g., chemical spill pads or vermiculite).

o

Gently sweep the absorbed material into a designated hazardous waste container.

[¢]

Decontaminate the area with a suitable solvent (e.g., ethanol or isopropanol), followed by
soap and water.
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o Collect all cleanup materials in the hazardous waste container.

Spill Occurs

Immediate Actions
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Caption: Emergency Procedure for Hdac-IN-58 Spill.

First Aid Measures

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[10]

» Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water. Seek medical attention if irritation develops.[10]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[10]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Always show the chemical container or available safety information to the responding medical
personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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